Cas no 74683-22-0 (Phenol, 3-(5-methyl-2-nitrophenoxy)-)

74683-22-0 structure
Product name:Phenol, 3-(5-methyl-2-nitrophenoxy)-
Phenol, 3-(5-methyl-2-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-(5-methyl-2-nitrophenoxy)-
- 3-(5-methyl-2-nitrophenoxy)phenol
- AKOS018646534
- 74683-22-0
- DTXSID20503543
-
- Inchi: InChI=1S/C13H11NO4/c1-9-5-6-12(14(16)17)13(7-9)18-11-4-2-3-10(15)8-11/h2-8,15H,1H3
- InChI Key: IIDDWEXEJXGKLB-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OC2=CC=CC(=C2)O
Computed Properties
- Exact Mass: 245.06883
- Monoisotopic Mass: 245.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 72.6
Phenol, 3-(5-methyl-2-nitrophenoxy)- Related Literature
-
Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
-
Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
74683-22-0 (Phenol, 3-(5-methyl-2-nitrophenoxy)-) Related Products
- 119-10-8(4-Methyl-2-nitroanisole)
- 29455-11-6(4-Methoxy-3,5-dinitrotoluene)
- 38512-82-2(5-Methyl-2-nitroanisole)
- 1797632-31-5(N,N-dimethyl-3-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]aniline)
- 1848867-70-8(1-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]-3-fluoropropan-2-ol)
- 2408957-70-8(N'-[2-(4-Fluorophenyl)ethyl]-1-phenylethane-1,2-diamine;dihydrochloride)
- 32329-98-9(3,4'-Dimethoxy-2'-hydroxychalcone)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 57707-64-9(2-azidoacetonitrile)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
